Cas no 104174-29-0 (Benzaldehyde, 4-(1-methylpropoxy)-)

• Product Name: Benzaldehyde, 4-(1-methylpropoxy)-
• CAS No: 104174-29-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1141238
• PubChem ID: 578344
• Update Time: 2025-09-25

Benzaldehyde, 4-(1-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(1-methylpropoxy)-
• 4-(BUTAN-2-YLOXY)BENZALDEHYDE
• 4-butan-2-yloxybenzaldehyde
• XQCGUGAYXITWSF-UHFFFAOYSA-N
• 4-Sec-butoxybenzaldehyde
• 4-Sec-butoxybenzaldehyde #
• AKOS017269703
• 4-(But-2-oxy)benzaldehyde
• DTXSID70342065
• 104174-29-0
• 4-(1-Methylpropoxy)benzaldehyde
• SCHEMBL16353393
• AKOS003220716
• SB85412

• MDL： MFCD02629648
• Inchi： 1S/C11H14O2/c1-3-9(2)13-11-6-4-10(8-12)5-7-11/h4-9H,3H2,1-2H3
• InChI Key： XQCGUGAYXITWSF-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)C(C)CC

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers